Cas no 15790-86-0 (Ethyl (E)-4-methyl-2-pentenoate)

• Product Name: Ethyl (E)-4-methyl-2-pentenoate
• CAS No: 15790-86-0
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD06204616
• CID: 1335789
• PubChem ID: 5315066
• Update Time: 2025-07-21

Ethyl (E)-4-methyl-2-pentenoate Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 4-methyl-, ethyl ester, (2E)-
• E-4,4-Dimethyl-2-butenoic acid,ethyl ester
• 15790-86-0
• (E)-4-methyl-pent-2-enoic acid ethyl ester
• AKOS006294003
• 2-Pentenoic acid, 4-methyl-, ethyl ester, (E)-
• SCHEMBL104920
• ethyl 4- methyl-trans-2-pentenoate
• ghl.PD_Mitscher_leg0.1293
• 2351-97-5
• Ethyl (2E)-4-methyl-2-pentenoate
• 4-METHYL-PENT-2-ENOICACIDETHYLESTER
• ALBB-032754
• (E)-ethyl 4-methylpent-2-enoate
• ethyl (E)-4-methylpent-2-enoate
• ethyl 4-methylpent-2-enoate
• 4-METHYL-PENT-2-ENOIC ACID ETHYL ESTER
• MFCD06204616
• ethyl (2E)-4-methylpent-2-enoate
• W15771
• ethyl trans-4-methyl-2-pentenoate
• 2-Pentenoic acid, 4-methyl-, ethyl ester
• AS-67550
• Ethyl (2E)-4-methyl-2-pentenoate #
• CS-0136548
• Ethyl (E)-4-methyl-2-pentenoate
• 4-METHYL-PENT-2-ENOICACIDETHYLESTER(WXC07370)
• DTXSID701302925

• MDL： MFCD06204616
• Inchi： 1S/C8H14O2/c1-4-10-8(9)6-5-7(2)3/h5-7H,4H2,1-3H3/b6-5+
• InChI Key： GNDHNYOKGXAMOS-AATRIKPKSA-N
• SMILES： O(C(/C=C/C(C)C)=O)CC

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl (E)-4-methyl-2-pentenoate

Comprehensive Guide to Ethyl (E)-4-methyl-2-pentenoate (CAS No. 15790-86-0): Properties, Applications, and Industry Trends

Ethyl (E)-4-methyl-2-pentenoate (CAS No. 15790-86-0) is a versatile ester compound widely recognized for its fruity, apple-like aroma, making it a valuable ingredient in the flavor and fragrance industry. This unsaturated ester belongs to the class of alpha,beta-unsaturated esters, characterized by its (E)-configuration at the double bond, which significantly influences its chemical reactivity and sensory properties. With the growing demand for natural-inspired synthetic flavors and sustainable aroma chemicals, this compound has garnered attention for its balance of cost-effectiveness and performance.

The molecular structure of Ethyl (E)-4-methyl-2-pentenoate features a 4-methyl-2-pentenoate backbone esterified with an ethyl group, contributing to its volatility and compatibility with various formulations. Its low odor threshold and high stability under moderate pH conditions make it ideal for applications in food flavorings, beverage enhancers, and personal care products. Recent trends in the clean-label movement have spurred interest in such esters as alternatives to traditional additives, aligning with consumer preferences for transparent ingredient lists.

In the context of green chemistry, researchers are exploring enzymatic synthesis routes for Ethyl (E)-4-methyl-2-pentenoate to reduce reliance on petrochemical feedstocks. A 2023 study highlighted its potential as a bio-based flavor precursor, leveraging fermentation-derived intermediates. This aligns with the industry's shift toward carbon-neutral production methods, addressing frequent search queries like "sustainable ester synthesis" and "eco-friendly flavor compounds".

From a technical perspective, CAS No. 15790-86-0 exhibits a boiling point of approximately 170–175°C and a density of 0.91–0.93 g/cm³, with solubility in common organic solvents but limited water miscibility. These properties make it suitable for spray-dried flavor encapsulation and lipid-based delivery systems, topics frequently searched by R&D professionals. Its non-GMO status and absence of major allergenic concerns further enhance its marketability in health-conscious formulations.

The commercial landscape for Ethyl (E)-4-methyl-2-pentenoate reflects broader trends in specialty chemicals, with Asia-Pacific emerging as a key production hub. Regulatory compliance with FDA 21 CFR and EU Flavor Directive ensures its global acceptability, while patent analyses reveal ongoing innovation in stereoselective manufacturing processes. As consumers increasingly search for "fruit esters in perfumery" and "vegan-friendly aroma molecules", this compound's relevance continues to grow across cosmetics, functional foods, and aromatherapy sectors.

Future applications may exploit the compound's Michael acceptor properties for controlled-release formulations or as a building block for biodegradable polymers. With the global flavor market projected to exceed $20 billion by 2027, Ethyl (E)-4-methyl-2-pentenoate remains a strategically important material for developers seeking cost-performance optimization in sensory applications.